3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone

• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[(2-methyl-4-pyrrolidin-1-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C18H23N3O2S/c1-13-11-15(20-7-3-4-8-20)6-5-14(13)12-16-17(22)21(9-10-23-2)18(24)19-16/h5-6,11-12H,3-4,7-10H2,1-2H3,(H,19,24)/b16-12-
• InChI Key: NAXOFQYNHADUQK-VBKFSLOCSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)N2CCCC2)/C=C\3/C(=O)N(C(=S)N3)CCOC
• SMILES: CC1=C(C=CC(=C1)N2CCCC2)C=C3C(=O)N(C(=S)N3)CCOC

Description

3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent effects on the endocannabinoid system.

Mechanism of Action

3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This results in the modulation of various physiological processes such as pain perception, appetite, and mood.
Biochemical and Physiological Effects:
This compound has been found to have potent effects on the endocannabinoid system, leading to various biochemical and physiological effects. It has been shown to increase appetite, reduce pain perception, and induce feelings of relaxation and euphoria. However, it has also been associated with negative effects such as anxiety, paranoia, and hallucinations.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone in lab experiments is its potent effects on the endocannabinoid system, which allows for the investigation of various physiological processes. However, one limitation is the potential for negative effects such as anxiety and hallucinations, which can affect the accuracy of the results.

Future Directions

There are several future directions for the research of 3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone. One direction is the investigation of its potential therapeutic effects in the treatment of various medical conditions such as chronic pain, anxiety, and depression. Another direction is the development of safer and more effective synthetic cannabinoids that can be used in scientific research. Additionally, more research is needed to fully understand the long-term effects of this compound on the endocannabinoid system and overall health.

Synthesis Methods

3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone is synthesized through a multi-step process that involves the reaction of 2-methyl-4-nitrobenzaldehyde with 1-pyrrolidinecarboxamide to form an intermediate. The intermediate is then reacted with 2-methoxyethylamine and thiourea to produce this compound. The purity of the final product can be improved through recrystallization and chromatography.

Scientific Research Applications

3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone has been used in numerous scientific research studies to investigate its effects on the endocannabinoid system. It has been found to have high affinity for CB1 and CB2 receptors, which are responsible for the regulation of various physiological processes such as pain perception, appetite, and mood. This compound has also been studied for its potential therapeutic effects in the treatment of various medical conditions such as chronic pain, anxiety, and depression.